Cas no 1805545-22-5 (3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-6-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-6-sulfonyl chloride
• CAS No: 1805545-22-5
• MF: C₇H₆ClF₂NO₃S
• MW: 257.642246723175
• CID: 4888394
• Update Time: 2025-05-23

3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-6-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO3S/c1-3-6(7(9)10)4(12)2-5(11-3)15(8,13)14/h2,7H,1H3,(H,11,12)
• InChI Key： FTXUTPNDZFYBGN-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(C(F)F)=C(C)N1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 461
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-6-sulfonyl chloride

3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-6-sulfonyl chloride (CAS No. 1805545-22-5): An Overview of a Promising Compound in Medicinal Chemistry

3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-6-sulfonyl chloride (CAS No. 1805545-22-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a difluoromethyl group, a hydroxyl group, and a sulfonyl chloride moiety, which collectively contribute to its chemical reactivity and biological activity.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of compounds, making it an attractive functional group in drug design. The hydroxyl group, on the other hand, can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. The sulfonyl chloride moiety is highly reactive and can be used for further derivatization, allowing for the synthesis of a wide range of derivatives with diverse biological activities.

Recent studies have explored the potential of 3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-6-sulfonyl chloride in various therapeutic areas. One notable application is in the development of inhibitors for kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders. The unique combination of functional groups in this compound allows it to interact with specific pockets on kinase enzymes, potentially leading to selective inhibition and reduced off-target effects.

In addition to its potential as a kinase inhibitor, 3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-6-sulfonyl chloride has also shown promise in the treatment of neurological disorders. Research has demonstrated that this compound can cross the blood-brain barrier, making it a viable candidate for targeting central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. The ability to modulate specific neurotransmitter systems and reduce neuroinflammation are key attributes that make this compound an attractive target for further investigation.

The synthetic route for 3-(Diffluoromethyl)-4-hydroxy-2-methylpyridine-6-sulfonyl chloride has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the pyridine ring, introduction of the difluoromethyl group, hydroxylation, and finally, the sulfonylation step. Each step is carefully controlled to minimize side reactions and ensure the desired product is obtained with high efficiency.

The physicochemical properties of 3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-6-sulfonyl chloride, such as its solubility, stability, and reactivity, have been extensively studied. These properties are crucial for understanding its behavior in biological systems and for optimizing its formulation as a pharmaceutical agent. For instance, its solubility in various solvents can be tailored by modifying the surrounding environment or by forming prodrugs that enhance its bioavailability.

Clinical trials involving compounds derived from 3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-6-sulfonyl chloride are currently underway to evaluate their safety and efficacy. Preliminary results have been promising, with several derivatives showing favorable pharmacokinetic profiles and minimal side effects. These findings underscore the potential of this compound as a lead structure for further drug development.

In conclusion, 3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-6-sulfonyl chloride (CAS No. 1805545-22-5) represents a promising compound in medicinal chemistry with diverse therapeutic applications. Its unique structural features make it an attractive candidate for further research and development, particularly in areas such as cancer therapy and neurological disorders. As ongoing studies continue to unravel its full potential, this compound is likely to play a significant role in advancing our understanding of disease mechanisms and developing new treatments.